5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine
Overview
Description
The compound 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine is a derivative of the 1,2,4-triazole class, which is known for a wide range of biological activities and chemical properties. This compound is a part of significant research due to its potential in various fields including pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine derivatives involves multiple steps, beginning with the reaction of appropriate precursors such as substituted anilines. The process generally includes amine substitution reactions and is characterized by spectroscopic techniques for verification (Ahsan et al., 2023).
Scientific Research Applications
1. Synthesis and Antimicrobial Activities
The compound 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine has been utilized in the synthesis of various 1,2,4-triazole derivatives. Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, exhibiting good to moderate antimicrobial activities against test microorganisms, showcasing the compound's potential in antimicrobial drug development (Bektaş et al., 2007).
2. Synthesis and Characterization for Medicinal Applications
Kaneria et al. (2016) reported the synthesis and characterization of novel 3-(4-Bromobenzyl)-5-(Thiophen-2-yl)-4H-1,2,4-Triazol derivatives, emphasizing the solvent-free reaction process. These compounds were screened for antimicrobial activity against various bacterial and fungal strains, highlighting their potential in medicinal applications (Kaneria et al., 2016).
3. Biological Activities of Related Derivatives
Lal et al. (2012) synthesized a series of derivatives related to 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine, finding that Mannich products derived from these compounds exhibited a wide spectrum of antibacterial and antifungal activities. The study showcases the compound's utility in synthesizing derivatives with significant biological activities (Lal et al., 2012).
Future Directions
The study and development of triazole compounds is an active area of research, with potential applications in medicinal chemistry, materials science, and other fields . The future directions for “5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine” would depend on its specific properties and potential applications.
properties
IUPAC Name |
5-(3-bromophenyl)-1H-1,2,4-triazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN4/c9-6-3-1-2-5(4-6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGXKHNJAQOISSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC(=NN2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60395707 |
Source
|
| Record name | 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60395707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine | |
CAS RN |
383130-99-2 |
Source
|
| Record name | 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60395707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(3-bromophenyl)-4H-1,2,4-triazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
